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Compound Focus: S-Alpine-Hydride

CAS No.: 100013-07-8

Cat. No.: S973721

Get Quote

Chemical Profile & Safety Data

The following tables consolidate the basic identification and safety information for S-Alpine-Hydride.

Table 1: Basic Chemical Identifiers and Physical Properties [1] [2] [3]

Property Details

CAS Registry Number 100013-07-8 [2] [3]

Molecular Formula C₁₈H₃₂BLi [2] [3]

Molecular Weight 266.20 g/mol [2] [3]

Common Form 0.5 M solution in Tetrahydrofuran (THF) [1]

Density 0.92 g/mL at 25 °C [1] [3]

Optical Purity [α]²⁰/D +5.5°, neat [1]

Flash Point 1 °F (for the THF solution) [3]
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Table 2: Hazard and Safety Information [1] [3]

Category Details

Hazard Codes F, C (Flammable, Corrosive) [3]

Hazard
Statements

Highly Flammable, Reacts violently with water, Causes skin and eye burns, Harmful
if inhaled [1] [3]

Safety
Statements

Keep away from ignition sources, In case of contact, immediately flush eyes/skin
with water, Wear suitable protective equipment [3]

Storage Hazardous materials which liberate flammable gases upon contact with water (UN
3399, Class 4.3) [1] [3]

Personal
Protection

Faceshields, Gloves, Goggles, type ABEK respirator filter [1]

A Generalized Workflow for Chiral Reduction

While specific protocols for diverse substrates are not detailed in the search results, S-Alpine-Hydride is

renowned as a chiral hydride reducing agent. Its primary application is the enantioselective reduction of

prochiral ketones to produce valuable chiral secondary alcohols [3]. The following diagram outlines a

generic experimental workflow and the mechanism of its key action.
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Key Reaction: Enantioselective Ketone Reduction General Experimental Workflow

Prochiral Ketone

Diastereomeric
Transition State

 Coordination

S-Alpine-Hydride
(Chiral Borohydride)

 Hydride Transfer

Chiral Alcohol
(High Enantiomeric Excess)

 Product Formation

Reaction Setup
Under Inert Atmosphere

Add S-Alpine-Hydride
Slowly to Substrate

Monitor Reaction
(TLC, NMR)

 Wait for Completion

Quench Reaction
(Carefully with MeOH)

Aqueous Workup &
Product Isolation

Purification
(Chromatography, Recrystallization)

Analyze Product
([α]D, Chiral HPLC, NMR)

Click to download full resolution via product page

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s973721?utm_src=pdf-body-img
https://www.smolecule.com/products/s973721?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Critical Experimental Considerations

For a successful and safe reaction, please pay close attention to the following points:

Strict Handling Conditions: The reagent is highly moisture- and air-sensitive. All reactions must

be set up under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk-line or glovebox
techniques [1] [3].

Safe Quenching: The reaction mixture contains reactive hydride species and pyrophoric salts. Upon
completion, the reaction must be carefully quenched, typically with a slow, dropwise addition of

methanol at low temperatures, followed by a standard aqueous workup.
Determining Enantioselectivity: The success of the reaction is measured by the enantiomeric

excess (ee) of the product. This is typically determined using techniques such as Chiral HPLC or
Chiral GC after purification. Optical rotation ([α]D) provides a preliminary characterization [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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